Rotenoid O-glycosides

Rotenoid O-glycosides are a class of secondary metabolites isolated from various species of the genus *[Derris]* and *[Rourea]*. These compounds exhibit a diverse range of biological activities, including insecticidal and antifungal properties. Structurally, rotenoid O-glycosides consist of a 1,4-naphthoquinone backbone with an attached oligosaccharide moiety at the *O*-position, which contributes to their unique chemical profile. The presence of this glycosidic linkage can influence the solubility and stability of these compounds, making them valuable candidates for bioactive studies and potential pharmaceutical applications. The insecticidal activity of rotenoid O-glycosides is attributed to their ability to inhibit mitochondrial electron transport in insects, leading to respiratory arrest. Furthermore, certain derivatives have shown promise in combating fungal pathogens due to their inhibitory effects on fungal cell wall synthesis enzymes. These compounds are often extracted from plants or synthesized chemically for further investigation and application in agriculture and medicine. Due to their structural complexity and bioactivity, rotenoid O-glycosides continue to be a subject of extensive research, aiming to elucidate their mechanisms of action and explore new avenues for their use.
Rotenoid O-glycosides
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